Cas no 4176-74-3 ( )

• Product Name: &nbsp
• CAS No: 4176-74-3
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 927358
• PubChem ID: 281037
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(1,2-diphenylethyl)morpholine
• AC1L5TMS
• AC1Q70XS
• AG-F-48542
• AR-1F5526
• CTK4I5228
• NSC133518
• NSC-133518
• 4176-74-3
• NSC 133518
• DS-014429
•  

• Inchi： 1S/C18H21NO/c1-3-7-16(8-4-1)15-18(17-9-5-2-6-10-17)19-11-13-20-14-12-19/h1-10,18H,11-15H2
• InChI Key： PDANPYHTZOQZAR-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.16243
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47